4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol

• IUPAC Name: 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenylpiperidin-4-ol
• InChI: InChI=1S/C27H31NO2/c1-19-25(21-13-7-5-8-14-21)28(3)26(22-15-9-6-10-16-22)20(2)27(19,29)23-17-11-12-18-24(23)30-4/h5-20,25-26,29H,1-4H3
• InChI Key: LTBHDKLBZYZJDK-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(C(C(C1(C2=CC=CC=C2OC)O)C)C3=CC=CC=C3)C)C4=CC=CC=C4
• Molecular Formula: C27H31NO2
• Molecular Weight: 401.5 g/mol

Description

4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol, also known as MDPV, is a synthetic cathinone that has gained significant attention in the scientific community due to its potential as a research tool. MDPV is a psychoactive drug that acts as a stimulant and has been found to have a high affinity for the dopamine and norepinephrine transporters.

Mechanism of Action

4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol acts as a stimulant by inhibiting the reuptake of dopamine and norepinephrine from the synaptic cleft, leading to an increase in their concentration in the brain. This increase in neurotransmitter levels results in a feeling of euphoria and increased energy. 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol has been found to have a higher affinity for the dopamine transporter than for the norepinephrine transporter, which may explain its more pronounced effects on mood and behavior.
Biochemical and Physiological Effects:
4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol has been found to have a range of biochemical and physiological effects. In addition to its stimulant properties, 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol has been found to increase heart rate, blood pressure, and body temperature. It can also cause anxiety, paranoia, and hallucinations at high doses. Long-term use of 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol has been associated with a range of negative health effects, including cardiovascular disease, liver damage, and neurological damage.

Advantages and Limitations for Lab Experiments

4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol has several advantages as a research tool. Its high affinity for the dopamine and norepinephrine transporters makes it a useful tool for studying the mechanisms underlying drug addiction and the potential for the development of new treatments. However, 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol also has several limitations. Its psychoactive effects can make it difficult to use in animal models, and its potential for abuse means that it must be handled with care in the laboratory.

Future Directions

There are several future directions for research on 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol. One area of interest is the development of new treatments for drug addiction based on the mechanisms underlying the effects of 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol on the dopamine and norepinephrine transporters. Another area of interest is the development of new research tools based on the structure of 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol. For example, modifications to the structure of 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol could lead to the development of new compounds with higher affinity for specific transporters or with different pharmacological properties.

Synthesis Methods

The synthesis of 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with 2,5-dimethoxybenzaldehyde in the presence of ammonium acetate and acetic anhydride. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through recrystallization. The purity and yield of the final product can be improved through further purification techniques such as column chromatography.

Scientific Research Applications

4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol has been used extensively in scientific research as a tool to study the dopamine and norepinephrine transporters. 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol has been found to have a high affinity for these transporters, which are responsible for the reuptake of these neurotransmitters from the synaptic cleft. By studying the effects of 4-(2-methoxyphenyl)-1,3,5-trimethyl-2,6-diphenyl-4-piperidinol on these transporters, researchers have gained a better understanding of the mechanisms underlying drug addiction and the potential for the development of new treatments.